Cas no 110044-82-1 (MG-101)

• Product Name: MG-101
• CAS No: 110044-82-1
• MF: C₂₀H₃₇N₃O₄
• MW: 383.525485754013
• MDL: MFCD00065505
• CID: 152974
• PubChem ID: 329749147
• Update Time: 2025-04-19

MG-101 Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide,N-acetyl-L-leucyl-N-[(1S)-1-formylpentyl]-
• CALPAIN INHIBITOR I
• MG 101
• MG-101 (ALLN)
• NULL
• Ac-Leu-Leu-Nle-al
• AC-LEU-LEU-NLE-CHO
• AC-LEU-LEU-NORLEUCINAL
• ac-llnl-cho
• AC-LL-NORLEUCINAL
• ALL
• ALLN
• ALLN Ac-LLnL-CHO MG-101 N-Acetyl-Leu-Leu-Norleu-al N-Acetyl-L-leucyl-L-leucyl-L-norleucinal
• CALPAIN INHIBITOR
• Calpain Inhibitor I,ALLN
• LLNL
• MG-101
• N-Acetyl-Leu-Leu-Norleu-al
• N-Acetyl-L-leucyl-L-leucyl-L-norleucinal
• n-acetyl-leu-leu-norleucinal
• N-Acetyl-L-leucinyl-L-leucinyl-L-norleucinal
• InSolution? ALLN
• KBio2_002847
• (S)-2-acetamido-4-methyl-N-((S)-4-methyl-1-oxo-1-((S)-1-oxohexan-2-ylamino)pentan-2-yl)pentanamide
• KBio2_000279
• HY-18964
• BCBcMAP01_000098
• N-acetyl-L-leucyl-N-[(2S)-1-oxohexan-2-yl]-L-leucinamide
• 2-[(1-Hydroxyethylidene)amino]-N-{1-hydroxy-4-methyl-1-[(1-oxohexan-2-yl)imino]pentan-2-yl}-4-methylpentanimidic acid
• UPCMLD-DP120
• HMS1989N21
• MG101
• CHEMBL304784
• N-[N-(N-Acetyl-L-leucyl)-L-leucyl]-L-norleucine, aldehyde deriv.
• E78366
• N-acetylleucylleucylnorleucinal
• Acetylleucyl-leucyl-norleucinal
• Bio2_000759
• FMYKJLXRRQTBOR-BZSNNMDCSA-N
• HMS1791N21
• Calpain Inhibitor I, >=97% (TLC), powder
• KBioGR_000279
• HMS3402N21
• ALLN - CAS 110044-82-1
• Ac-Leu-Leu-Nle-H
• s7386
• Ac-Leu-Leu-L-norleucinal
• N-Acetyl-L-leucine-L-leucine-L-norleucinal
• J-002364
• Calpain Inhibitor I, >=97.0% (TLC)
• MFCD00065505
• CHEBI:2423
• KBio3_000557
• NCGC00161662-01
• (2S)-2-acetamido-4-methyl-N-[(2S)-4-methyl-1-oxo-1-[[(2S)-1-oxohexan-2-yl]amino]pentan-2-yl]pentanamide
• Bio2_000279
• HMS1361N21
• N-Acetyl-leucyl-leucyl-norleucinal
• N-Ac-Leu-leu-norleucinal
• Ac-Leu-Leu-Nle-CHO; ALLN
• UPCMLD-DP120:002
• AKOS024457579
• N-acetyl-L-leucyl-L-leucyl-L-leucinal
• IDI1_034029
• L-Leucinamide, N-acetyl-L-leucyl-N-[(1S)-1-formylpentyl]-
• Q27096777
• CALPAIN IHIBITOR I
• CCG-208037
• NS00069341
• (2S)-2-[(2S)-2-acetamido-4-methylpentanamido]-N-[(1S)-1-formylpentyl]-4-methylpentanamide
• KBioSS_000279
• DTXSID70911457
• ALLN, Ac-LLnL-CHO, MG-101, N-Acetyl-Leu-Leu-Norleu-al, N-Acetyl-L-leucyl-L-leucyl-L-norleucinal
• DB07558
• KBio3_000558
• N-acetyl-L-leucyl-N-[(1S)-1-formylpentyl]-L-leucinamide
• Calpain Inhibitor I, N-Acetyl-Leu-Leu-norleucinal, synthetic
• UPCMLD-DP120:001
• N-{N-[N-Acetyl-(S)-leucyl]-(S)-leucyl}norleucinal
• Calpain inhibitor I;Ac-LLnL-CHO;ALLN
• 2-ACETYLAMINO-4-METHYL-PENTANOIC ACID [1-(1-FORMYL-PENTYLCARBAMOYL)-3-METHYL-BUTYL]-AMIDE
• 110044-82-1
• NCGC00161662-02
• BRD-K35923252-001-01-0
• CS-4961
• SCHEMBL231491
• EX-A3085
• NCGC00161662-08
• BSPBio_001559
• (S)-2-acetamido-N-((S)-1-amino-4-methyl-1-oxopentan-2-yl)-4-methyl-N-((S)-1-oxohexan-2-yl)pentanamide
• BDBM50069792
• BS-48888
• NCGC00161662-03
• KBio2_005415
• (2S)-2-[(2S)-2-ACETAMIDO-4-METHYLPENTANAMIDO]-4-METHYL-N-[(2S)-1-OXOHEXAN-2-YL]PENTANAMIDE
• GTPL13381

• MDL： MFCD00065505
• Inchi： 1S/C20H37N3O4/c1-7-8-9-16(12-24)22-19(26)18(11-14(4)5)23-20(27)17(10-13(2)3)21-15(6)25/h12-14,16-18H,7-11H2,1-6H3,(H,21,25)(H,22,26)(H,23,27)/t16-,17-,18-/m0/s1
• InChI Key： FMYKJLXRRQTBOR-BZSNNMDCSA-N
• SMILES： O=C([C@H](CC(C)C)NC(C)=O)N[C@H](C(N[C@H](C=O)CCCC)=O)CC(C)C

Computed Properties

• Exact Mass: 383.27800
• Monoisotopic Mass: 383.278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: 3
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: White powder
• Density: 1.020±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 510.42°C (rough estimate)
• Flash Point: 192.9°C
• Refractive Index: 1.6300 (estimate)
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• Water Partition Coefficient: Soluble in dimethyl sulfoxide, ethanol, methanol. Insoluble in water, and aqueous buffers.
• PSA: 104.37000
• LogP: 3.11470
• Solubility: Not determined

MG-101 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：3-10
• Safety Term：S22-24/25
• Storage Condition：2-8°C